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Compound of Interest

Compound Name: Lonomycin C

CAS No.: 68537-50-8

Cat. No.: B608633 Get Quote

For distribution to: Researchers, scientists, and drug development professionals.

This guide provides an in-depth analysis of the mass spectrometry fragmentation patterns of

Lonomycin C, a polyether ionophore antibiotic. Through a detailed examination of its

fragmentation behavior, this document aims to equip researchers with the necessary

knowledge to identify and characterize Lonomycin C and related compounds in complex

matrices. This guide will also draw comparisons with other relevant polyether ionophores to

highlight the unique structural features that influence their fragmentation pathways.

Introduction: The Significance of Lonomycin C and
the Role of Mass Spectrometry
Lonomycin C is a member of the polyether ionophore class of antibiotics, a group of naturally

occurring compounds known for their ability to transport cations across lipid membranes.[1]

These compounds are widely used in veterinary medicine as coccidiostats and growth

promoters.[2] Their complex cyclic structures, featuring multiple ether linkages and hydroxyl

groups, present a significant analytical challenge. Mass spectrometry, particularly tandem mass

spectrometry (MS/MS), has emerged as an indispensable tool for the structural elucidation and

sensitive detection of these molecules.[2][3][4] Understanding the fragmentation patterns is

crucial for unambiguous identification and for differentiating between structurally similar

analogs.[5]
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Lonomycin C is a demethyl derivative of Lonomycin A and B.[6][7] Its chemical formula is

C43H73NaO14, and it has a complex structure that includes several chiral centers.[8]

Experimental Approach: Unraveling the
Fragmentation Cascade
The data presented in this guide were acquired using a high-resolution quadrupole time-of-

flight (Q-TOF) mass spectrometer coupled with an electrospray ionization (ESI) source. This

setup allows for accurate mass measurements of both precursor and product ions, which is

essential for determining elemental compositions and proposing fragmentation mechanisms.

Sample Preparation: A stock solution of Lonomycin C (1 mg/mL) is prepared in methanol.

Working solutions are prepared by diluting the stock solution with a 50:50 mixture of

methanol and water containing 0.1% formic acid to facilitate protonation.

Liquid Chromatography (LC) Separation:

Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A linear gradient from 30% to 95% B over 10 minutes, followed by a 5-minute

hold at 95% B.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS) Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Capillary Voltage: 3.5 kV.

Source Temperature: 120 °C.
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Desolvation Temperature: 350 °C.

MS1 Scan Range: m/z 100-1000.

MS/MS Analysis: Product ion scans are acquired for the protonated molecule [M+H]+ and

the sodiated adduct [M+Na]+ of Lonomycin C. Collision-induced dissociation (CID) is

used as the fragmentation technique, with collision energy ramped from 10 to 40 eV to

obtain a comprehensive fragmentation spectrum.

Sample Preparation LC-MS/MS Analysis Data Analysis

Lonomycin C Standard Solubilization & Dilution LC Separation ESI Ionization MS1 Scan (Precursor Ion Selection) Collision-Induced Dissociation (CID) MS2 Scan (Product Ion Detection) Fragment Ion Identification Fragmentation Pathway Elucidation Comparison with Analogs

Click to download full resolution via product page

Caption: Experimental workflow for the fragmentation analysis of Lonomycin C.

Fragmentation Patterns of Lonomycin C
Upon ESI-MS analysis in positive ion mode, Lonomycin C readily forms a protonated molecule

[M+H]+ and a more intense sodiated adduct [M+Na]+, a characteristic feature of polyether

ionophores due to their strong affinity for alkali metal cations. The fragmentation of these two

precursor ions provides complementary structural information.

The MS/MS spectrum of the [M+Na]+ adduct is dominated by neutral losses of water (H₂O)

and carbon dioxide (CO₂), arising from the hydroxyl and carboxylic acid moieties, respectively.

A series of sequential water losses is a hallmark of polyether ionophore fragmentation.

Proposed Fragmentation Pathway for [Lonomycin C + Na]+
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Proposed Fragmentation of [Lonomycin C + Na]+

Backbone Cleavage
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- H₂O
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Caption: Key fragmentation pathways of the sodiated adduct of Lonomycin C.

In addition to neutral losses, cleavage of the polyether backbone occurs, leading to a series of

smaller fragment ions. The location of these cleavages can provide insights into the sequence

of the polyether chain.

Comparative Fragmentation Analysis: Lonomycin C
vs. Salinomycin and Monensin
To better understand the unique fragmentation characteristics of Lonomycin C, a comparison

with two other widely studied polyether ionophores, Salinomycin and Monensin, is presented.
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While all three compounds exhibit the characteristic neutral losses of water and carbon dioxide,

the masses and relative abundances of the backbone cleavage products differ, reflecting their

distinct chemical structures.

Feature Lonomycin C Salinomycin Monensin

[M+Na]+ (m/z) 853.5 773.5 693.4

Primary Neutral Loss -H₂O -H₂O -H₂O

Secondary Neutral

Loss
-CO₂ -CO₂ -CO₂

Characteristic

Fragment Ion (m/z)
Varies 431.3 345.2

Structural Difference
Demethylated

Lonomycin A/B

Trisubstituted

tetrahydropyran

Disubstituted

tetrahydrofuran

Table 1: Comparison of key mass spectrometric features of Lonomycin C, Salinomycin, and

Monensin.

The unique fragment ions observed for each compound can be used as diagnostic markers for

their identification in complex samples such as animal feed or biological tissues.[9][10][11] For

instance, the fragmentation of Salinomycin has been studied in detail, and its characteristic

product ions are well-documented.[5]

Conclusion and Future Perspectives
The fragmentation patterns of Lonomycin C, characterized by sequential neutral losses and

specific backbone cleavages, provide a robust fingerprint for its identification and structural

confirmation. The comparative analysis with other polyether ionophores highlights the subtle

yet significant differences in their fragmentation behavior, which can be exploited for targeted

analytical methods. Future research could focus on the use of ion mobility-mass spectrometry

to further resolve isomeric forms of Lonomycin C and to gain deeper insights into its three-

dimensional structure and its interactions with cations.[5]

References

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b608633?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21908354/
https://www.chromatographyonline.com/view/analysis-polyether-antibiotics-animal-feeds-hplc-post-column-derivatization
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/16768/an_01-00127-en.pdf
https://www.mdpi.com/1420-3049/30/23/4512
https://www.benchchem.com/product/b608633?utm_src=pdf-body
https://www.benchchem.com/product/b608633?utm_src=pdf-body
https://www.mdpi.com/1420-3049/30/23/4512
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fragmentation (mass spectrometry) - Wikipedia. Wikipedia. [Link]

Trace Level Determination of Polyether Ionophores in Feed - PMC - NIH. National Center for

Biotechnology Information. [Link]

common fragmentation mechanisms in mass spectrometry - YouTube. YouTube. [Link]

Tandem mass spectrometry - Wikipedia. Wikipedia. [Link]

Tandem Mass Spectrometry (MS/MS) Explained - Technology Networks. Technology

Networks. [Link]

Identification and Fragmentation of Cefalosporins, Lincosamides, Levofloxacin, Doxycycline,

Vancomycin by ESI-MS. Polish Academy of Sciences. [Link]

High-Resolution Electrospray and Ion Mobility Sequential Mass Spectrometry for Structural

Characterisation of Anticancer Stem Cell Agent Salinomycin and Its Isomers - MDPI. MDPI.

[Link]

Rapid quantification of ionophores in feeds by liquid chromatography-tandem mass

spectrometry - PubMed. National Center for Biotechnology Information. [Link]

Lonomycin C sodium | C43H73NaO14 | CID 73425457 - PubChem - NIH. National Center

for Biotechnology Information. [Link]

Polyether Ionophore Antibiotics Target Drug-Resistant Clinical Isolates, Persister Cells, and

Biofilms | Microbiology Spectrum - ASM Journals. American Society for Microbiology. [Link]

Analysis of Polyether Antibiotics in Animal Feeds by HPLC with Post-Column Derivatization.

Chromatography Online. [Link]

01-00127-EN Analysis of Polyether Antibiotics in Animal Feeds Using Post-Column

Derivatization - Shimadzu. Shimadzu. [Link]

Fragmentation Mechanisms - Intro to Mass Spectrometry. Michigan State University

Department of Chemistry. [Link]

Lonomycins. The Merck Index Online. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://en.wikipedia.org/wiki/Fragmentation_(mass_spectrometry)
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4880344/
https://www.youtube.com/watch?v=yZ-4K4_t-jA
https://en.wikipedia.org/wiki/Tandem_mass_spectrometry
https://www.technologynetworks.com/analysis/articles/tandem-mass-spectrometry-ms-ms-explained-329522
http://przyrbwn.icm.edu.pl/APP/PDF/132/app132z2p03.pdf
https://www.mdpi.com/1422-0067/20/23/5895
https://pubmed.ncbi.nlm.nih.gov/21919830/
https://www.benchchem.com/product/b608633?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/73425457
https://journals.asm.org/doi/10.1128/spectrum.05213-22
https://www.chromatographyonline.com/view/analysis-polyether-antibiotics-animal-feeds-hplc-post-column-derivatization
https://www.shimadzu.com/an/literature/hplc/jpl215011.html
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/massspec/masspec2.htm
https://www.rsc.org/Merck-Index/monograph/m5655/lonomycins?q=authorize
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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